Cas no 26574-50-5 ((11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) ))
26574-50-5 structure
Product Name:(11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) )
CAS No:26574-50-5
MF:C24H18O6
MW:402.396127223969
CID:914570
PubChem ID:322499
Update Time:2025-04-19
(11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) ) Chemical and Physical Properties
Names and Identifiers
-
- cyclotripiperonylene
- 4,5,11,12,18,19-Tris-methylendioxy-[1.1.1]orthocyclophan
- 4,5,11,12,18,19-Tris-methylendioxy-< 1.1.1> orthocyclophan
- 5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) )
- AC1L86L3
- NSC280434
- DTXSID80314051
- NSC-280434
- 26574-50-5
- (11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) )
-
- Inchi: 1S/C24H18O6/c1-13-4-19-21(27-10-25-19)6-15(13)2-17-8-23-24(30-12-29-23)9-18(17)3-16-7-22-20(5-14(1)16)26-11-28-22/h4-9H,1-3,10-12H2
- InChI Key: GUJBSBVUFVCZLV-UHFFFAOYSA-N
- SMILES: O1COC2C1=CC1=C(C=2)CC2C=C3C(=CC=2CC2C=C4C(=CC=2C1)OCO4)OCO3
Computed Properties
- Exact Mass: 402.11000
- Monoisotopic Mass: 402.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.423
- Boiling Point: 586.3°C at 760 mmHg
- Flash Point: 245.1°C
- Refractive Index: 1.674
- PSA: 55.38000
- LogP: 3.95850
(11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) ) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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